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Compound of Interest

Compound Name: 2-Bromo-6-nitroaniline

Cat. No.: B044865

Technical Support Center: 2-Bromo-6-
nitroaniline

This guide provides essential safety information, handling procedures, and disposal protocols
for 2-Bromo-6-nitroaniline. Adherence to these guidelines is critical to ensure personnel
safety and environmental compliance.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with 2-Bromo-6-nitroaniline?

Al: 2-Bromo-6-nitroaniline is considered a hazardous substance. The primary hazards
include:

« Toxicity: It can be toxic if swallowed, in contact with skin, or if inhaled.[1]
o Skin and Eye Irritation: It is known to cause skin irritation and serious eye irritation.[2][3]
o Respiratory Irritation: It may cause respiratory irritation.[2][4]

Q2: What personal protective equipment (PPE) is mandatory when handling 2-Bromo-6-
nitroaniline?

A2: To minimize exposure, the following PPE must be worn:
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e Gloves: Chemical-resistant gloves, such as nitrile gloves, are required. Always inspect
gloves for integrity before use.[5][6]

o Eye Protection: Tightly fitting safety goggles or safety glasses with side shields are
mandatory.[4][5]

o Lab Coat: A standard laboratory coat should be worn to protect from skin contact.[6]

e Respiratory Protection: Work should be conducted in a well-ventilated area or under a
chemical fume hood to avoid inhalation of dust or vapors.[5][7] If exposure limits are
exceeded, a full-face respirator may be necessary.[5]

Q3: How should 2-Bromo-6-nitroaniline be stored?

A3: Proper storage is crucial for safety. Store the compound in a tightly closed container in a
cool, dry, and well-ventilated area.[5] It should be stored away from incompatible materials
such as strong oxidizing agents and kept separate from foodstuffs.[5][8]

Q4: Can | dispose of 2-Bromo-6-nitroaniline waste in the regular trash or down the drain?

A4: No. Under no circumstances should this chemical waste be disposed of in regular trash or
down the drain.[6][7] It must be treated as hazardous waste and disposed of through an
approved waste disposal plant in accordance with local, regional, and national regulations.[8]

Troubleshooting Guides

Scenario 1: Accidental Spill of 2-Bromo-6-nitroaniline Powder
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Problem

Troubleshooting Steps

A small amount of 2-Bromo-6-nitroaniline

powder has been spilled on the lab bench.

1. Evacuate and Alert: Immediately evacuate the
immediate area and alert nearby personnel.[6]
2. Don PPE: Ensure you are wearing the
appropriate PPE, including gloves, eye
protection, and a lab coat. For larger spills,
respiratory protection may be necessary.[5][7] 3.
Containment: Prevent the powder from
becoming airborne. Use a dry clean-up
procedure; do not use methods that generate
dust.[7] Cover the spill with an inert absorbent
material like vermiculite or sand.[6][7] 4.
Collection: Carefully sweep up the absorbent
material and spilled substance. Place the
collected material into a clearly labeled, sealed
container for hazardous waste.[5][6][7] Use
spark-proof tools if there is any fire risk.[5] 5.
Decontamination: Clean the spill area with a
suitable solvent (e.g., isopropanol) and collect
all cleaning materials as hazardous waste.[6] 6.
Disposal: Dispose of the sealed container and
any other contaminated materials through your
institution's hazardous waste management

program.[6][8]

Scenario 2: Accidental Skin or Eye Contact
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Problem Troubleshooting Steps

Skin Contact: 1. Immediately remove all
contaminated clothing.[5] 2. Wash the affected
skin area with plenty of soap and water.[3][5] 3.
Seek medical attention if irritation persists.[8]
2-Bromo-6-nitroaniline has come into contact Eye Contact: 1. Immediately flush the eyes with
with skin or eyes. plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.
[5][7] 2. Remove contact lenses if present and
easy to do so. Continue rinsing.[8] 3. Seek

immediate medical attention.[5]

Data Presentation

Physical and Chemical Properties of 2-Bromo-6-nitroaniline

Property Value

CAS Number 59255-95-7

Molecular Formula CeHsBrN20:2

Melting Point 74.5 °C[2]

Boiling Point 309.8 °C at 760 mmHg[2]
Appearance Solid[2]

Experimental Protocols

Protocol 1: Waste Segregation and Collection

« |dentify Waste Stream: All waste containing 2-Bromo-6-nitroaniline must be classified as
halogenated organic waste.[6]

» Select Container: Use a designated, leak-proof, and chemically compatible container. The
container must be clearly labeled "Halogenated Organic Waste" and list "2-Bromo-6-
nitroaniline” as a constituent.[6]
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» Solid Waste: Collect solid residues, contaminated PPE (such as gloves), and spill cleanup
materials in the designated solid waste container.

e Liquid Waste: If dissolved in a solvent, collect it in a designated container for halogenated
liquid waste. Do not mix with non-halogenated waste streams.

o Storage: Keep the waste container sealed when not in use and store it in a designated, well-
ventilated waste accumulation area, away from incompatible materials.[6]

Mandatory Visualization
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Workflow for Safe Handling and Disposal of 2-Bromo-6-nitroaniline Waste
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Caption: Workflow for the safe handling and disposal of 2-Bromo-6-nitroaniline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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